Cas no 2201777-84-4 (N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide)

• Product Name: N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide
• CAS No: 2201777-84-4
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 5859395
• PubChem ID: 126856550
• Update Time: 2025-11-05

N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide
• F6438-6943
• AKOS032844252
• 2201777-84-4

• Inchi： 1S/C14H14N2O2/c17-12-6-5-11(12)16-14(18)13-10-4-2-1-3-9(10)7-8-15-13/h1-4,7-8,11-12,17H,5-6H2,(H,16,18)
• InChI Key： UYUHXHVWDGYSFD-UHFFFAOYSA-N
• SMILES： OC1CCC1NC(C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.2Ų

Additional information on N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide

Recent Advances in the Study of N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide (CAS: 2201777-84-4)

N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide (CAS: 2201777-84-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique isoquinoline-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic utility.

The synthesis of N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide involves a multi-step process that includes the cyclization of appropriate precursors and subsequent functionalization to introduce the hydroxycyclobutyl moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Notably, the compound's stability under physiological conditions has been a key area of investigation, with researchers exploring various formulations to enhance its bioavailability.

In terms of biological activity, N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide has demonstrated potent inhibitory effects against several enzymes implicated in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that this compound effectively targets kinases such as PI3K and mTOR, which are critical regulators of cell growth and survival. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Additionally, its ability to disrupt PPIs involved in immune regulation has sparked interest in its application for autoimmune diseases.

Mechanistic studies have revealed that N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide exerts its effects by binding to allosteric sites on target proteins, thereby inducing conformational changes that impair their function. Structural-activity relationship (SAR) analyses have identified key modifications that enhance its binding affinity and selectivity, paving the way for the design of next-generation derivatives. Computational modeling and X-ray crystallography have been instrumental in elucidating these interactions, providing a solid foundation for further optimization.

Despite these promising results, challenges remain in the clinical translation of N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide. Issues such as off-target effects, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent efforts have focused on improving the pharmacokinetic properties of this compound, with some studies reporting successful encapsulation in nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, N-(2-hydroxycyclobutyl)isoquinoline-1-carboxamide (CAS: 2201777-84-4) represents a versatile scaffold with significant potential in drug discovery. Its ability to modulate key biological pathways, combined with recent advancements in its synthesis and formulation, positions it as a promising candidate for further development. Future research should focus on overcoming the current limitations and exploring its full therapeutic potential in various disease contexts.